2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C16H15ClN6O3S2/c1-10(15(24)19-12-4-8-14(9-5-12)28(18,25)26)27-16-20-21-22-23(16)13-6-2-11(17)3-7-13/h2-10H,1H3,(H,19,24)(H2,18,25,26)
• InChI Key: AJEQBUIMQVKFTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)SC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C16H15ClN6O3S2
• Molecular Weight: 438.9 g/mol

Description

2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide is a chemical compound that has been synthesized for scientific research purposes. It is a member of the sulfonamide class of compounds and has been found to have potential applications in the field of medicine.

Scientific Research Applications

Molecular Structure and Docking Studies

Research has unveiled the crystal structure of tetrazole derivatives similar to 2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide. These studies have focused on understanding their orientation and interaction within the active site of enzymes, such as the cyclooxygenase-2 enzyme, through molecular docking studies. The findings suggest potential applications of these compounds as COX-2 inhibitors, based on their structural configuration and interactions with the enzyme (Al-Hourani et al., 2015).

Antimicrobial and Antiviral Activity

Another area of application for derivatives of the mentioned compound is in the antimicrobial and antiviral field. Novel thiazole derivatives have been synthesized and investigated for their antimicrobial activity. Some compounds have shown significant antibacterial activity against various bacterial strains, as well as anticandidal effects against specific Candida species. Additionally, these compounds have been tested for their cytotoxic activity against different human and mouse cell lines, indicating potential for the development of new antimicrobial and antiviral agents (Dawbaa et al., 2021).

Anticonvulsant Agents

Research into heterocyclic compounds containing a sulfonamide moiety has also highlighted the anticonvulsant potential of such chemicals. Through the synthesis of various derivatives, some have shown protection against induced convulsions, with one specific compound exhibiting significant anticonvulsive effects and offering 100% protection. This suggests the possible use of these compounds in developing treatments for convulsive disorders (Farag et al., 2012).

Antitumor Activity

The synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities also extend to antitumor applications. These studies have identified compounds with high cytotoxicity against specific leukemia cell lines, indicating their potential as antitumor agents. Such findings open avenues for the development of novel cancer treatments based on the structure and activity of these compounds (Chen et al., 2010).